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Compound of Interest

Compound Name: Aspartame-d5

Cat. No.: B1141000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Aspartame-d5, a deuterated analog of
the artificial sweetener aspartame. This document is intended for researchers, scientists, and
professionals in drug development who utilize stable isotope-labeled compounds as internal
standards in quantitative bioanalytical studies.

Core Compound Detalils

Aspartame-d5 serves as an ideal internal standard for the quantification of aspartame in
various biological matrices through isotope dilution mass spectrometry. Its physical and
chemical properties are summarized below.

Property Value Reference
CAS Number 1356849-17-6 [11[2][3][41[5]
Molecular Formula C14H13DsN20s [11[31[5]

Molecular Weight 299.33 g/mol [L112][3][5][6]

L-a-Aspartyl-L-phenylalanine
Synonyms [1][3]
2-(Methyl-d5) Ester

Appearance White Solid [7]

Storage 2-8°C Refrigerator [7]
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Metabolic Fate of Aspartame

Upon ingestion, aspartame is rapidly metabolized in the gastrointestinal tract into three main
components: phenylalanine (50%), aspartic acid (40%), and methanol (10%).[6][8][9] These
components are then absorbed and enter their respective metabolic pathways. The metabolic
breakdown of aspartame is a critical consideration in pharmacokinetic studies.
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Metabolic breakdown of Aspartame in the gastrointestinal tract.

Experimental Protocol: Quantification of Aspartame
in Plasma using LC-MS/MS
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This section outlines a detailed methodology for the quantification of aspartame in human
plasma using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS) with Aspartame-d5 as an internal standard.

1. Materials and Reagents:

e Aspartame (analytical standard)

o Aspartame-d5 (internal standard)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (blank)

2. Preparation of Standard and Quality Control (QC) Samples:

o Stock Solutions: Prepare individual stock solutions of aspartame and Aspartame-d5 in
methanol at a concentration of 1 mg/mL.

o Working Standard Solutions: Serially dilute the aspartame stock solution with a 50:50 mixture
of acetonitrile and water to prepare working standard solutions for the calibration curve.

« Internal Standard Working Solution: Dilute the Aspartame-d5 stock solution with the same
solvent mixture to a final concentration of 100 ng/mL.

o Calibration Standards and QC Samples: Spike blank human plasma with the appropriate
working standard solutions to create calibration standards and QC samples at low, medium,
and high concentrations.

3. Sample Preparation (Protein Precipitation):
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To 100 pL of plasma sample (blank, calibration standard, QC, or unknown), add 20 uL of the

Aspartame-d5 internal standard working solution (100 ng/mL).

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.

. HPLC-MS/MS Conditions:

Parameter

Condition

HPLC System

Agilent 1100 series or equivalent

Column

Phenomenex Luna C18 (150 x 4.6 mm, 5 um)

or equivalent

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Gradient 10% B to 45% B over 5 minutes
Flow Rate 0.2 mL/min

Injection Volume 5pL

Column Temperature 30°C

Mass Spectrometer

SCIEX QTRAP 4500 or equivalent

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

Aspartame: 295.1 -> 180.1; Aspartame-d5:
300.1 -> 185.1

Dwell Time

200 ms
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Workflow for Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard like Aspartame-d5 is fundamental to
accurate quantification in mass spectrometry. The following diagram illustrates the logical

workflow.
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Workflow for quantification using a stable isotope-labeled internal standard.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1141000?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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